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Introduction

Chlorotris(triphenylphosphine)copper(l), with the chemical formula CuCIl(PPhs)s, is a versatile
coordination complex that serves as a catalyst in a variety of organic transformations.[1] Its
catalytic activity is centered on the copper(l) core, which is stabilized by three bulky
triphenylphosphine ligands. This stabilization allows the copper to participate in various
catalytic cycles while minimizing oxidation.[1] This document provides detailed application
notes and experimental protocols for the use of chlorotris(triphenylphosphine)copper(l) in
cross-coupling reactions, a cornerstone of modern synthetic chemistry for the formation of
carbon-carbon and carbon-heteroatom bonds.

Applications in Cross-Coupling Reactions

Chlorotris(triphenylphosphine)copper(l) has demonstrated utility in several types of cross-
coupling reactions, most notably in Ullmann-type condensations for the formation of C-O, C-N,
and C-S bonds. It can also serve as a co-catalyst in palladium-catalyzed reactions such as the
Sonogashira coupling.

Ullimann-Type C-O Coupling (Ether Synthesis)
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The Ullmann condensation is a classical copper-catalyzed reaction for the formation of diaryl
ethers.[2] While traditionally requiring harsh reaction conditions, modern protocols with well-
defined catalysts like chlorotris(triphenylphosphine)copper(l) can proceed under milder
conditions.

Quantitative Data for Ullmann C-O Coupling

A screening of various copper(l) catalysts for the Ullmann coupling of 2-bromonaphthalene with
p-cresol was conducted. The results for chlorotris(triphenylphosphine)copper(l) and related
catalysts are summarized below.[1]

Entry Catalyst Base Solvent Temp. (°C) Yield (%)[1]
1 CuClI(PPhs)s K2COs Toluene 100 4.5

2 CuBr(PPhs)s K2COs Toluene 100 7.0

3 Cul(PPhs)s K2COs Toluene 100 6.2

4 Cul K2COs3 Toluene 100 15.5

Note: The yields indicate that while chlorotris(triphenylphosphine)copper(l) is a competent
catalyst, other copper sources or ligand combinations may be more effective for this specific
transformation under the tested conditions.[1]

Experimental Protocol: General Procedure for Ullmann C-O Coupling
This protocol is a general guideline and should be optimized for specific substrates.

Materials:

Aryl halide

Phenol

Chlorotris(triphenylphosphine)copper(l) (5 mol%)

Potassium carbonate (K2COs3) (2 equivalents)
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Anhydrous toluene
Schlenk flask
Magnetic stirrer

Inert gas (Argon or Nitrogen)

Procedure:

To a flame-dried Schlenk flask under an inert atmosphere, add the aryl halide (1.0 mmol),
phenol (1.2 mmol), chlorotris(triphenylphosphine)copper(l) (0.05 mmol), and potassium
carbonate (2.0 mmol).

Add anhydrous toluene (5 mL) via syringe.
The reaction mixture is stirred and heated to 100-120 °C.

The reaction progress is monitored by Thin Layer Chromatography (TLC) or Gas
Chromatography (GC).

Upon completion, the reaction mixture is cooled to room temperature and diluted with ethyl
acetate.

The mixture is filtered through a pad of Celite to remove inorganic salts.

The filtrate is washed with water and brine, dried over anhydrous sodium sulfate, and
concentrated under reduced pressure.

The crude product is purified by column chromatography on silica gel.

Diagrams
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Caption: Experimental workflow for a typical Ullmann C-O coupling reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[Online PDF]. Available at: [https://www.benchchem.com/product/b12321343#use-of-
chlorotris-triphenylphosphine-copper-i-in-cross-coupling-reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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